![molecular formula C19H15N3O7 B2374851 5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide CAS No. 887348-13-2](/img/structure/B2374851.png)
5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide
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Description
5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H15N3O7 and its molecular weight is 397.343. The purity is usually 95%.
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Scientific Research Applications
Bioactivity of Furan Derivatives
Furan derivatives, including those structurally related to the compound , have been explored for their bioactivities. For example, furan-2-carboxylic acids isolated from the roots and leaves of Nicotiana tabacum demonstrated significant anti-tobacco mosaic virus (TMV) activities (Wu et al., 2018); (Yang et al., 2016). These findings suggest that furan derivatives might have potential applications in plant virus protection and agricultural research.
Antimicrobial and Antiprotozoal Properties
Compounds featuring furan and nitro groups have shown promising antimicrobial and antiprotozoal properties. For instance, a study on Schiff base derivatives of organotin carboxylates derived from a furan compound revealed significant in vitro antimicrobial activities against a range of fungi and bacteria (Dias et al., 2015). Moreover, novel dicationic imidazo[1,2-a]pyridines with a furan moiety have been investigated for their antiprotozoal activity, showing efficacy against Trypanosoma b. rhodesiense and Plasmodium falciparum (Ismail et al., 2004).
Antioxidant Activities
Research on furan derivatives also encompasses the exploration of their antioxidant properties. A study on heteroaromaticity involving furan compounds highlighted their potential as antioxidants, demonstrating the diverse reactivity and applicability of furan derivatives in chemical research (Barcock et al., 1994).
Properties
IUPAC Name |
5-(4-methoxy-2-nitrophenyl)-N-(4-methyl-2-nitrophenyl)furan-2-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O7/c1-11-3-6-14(16(9-11)22(26)27)20-19(23)18-8-7-17(29-18)13-5-4-12(28-2)10-15(13)21(24)25/h3-10H,1-2H3,(H,20,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFDBUPXMVYZEHJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC=C(O2)C3=C(C=C(C=C3)OC)[N+](=O)[O-])[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O7 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.